Superior high-temperature capacitive performance of polyaryl ether ketone copolymer composites enabled by interfacial engineered charge traps†
Materials Horizons Pub Date: 2023-10-14 DOI: 10.1039/D3MH01257C
Abstract
Metalized film capacitors with high-temperature capacitive performance are crucial components in contemporary electromagnetic energy systems. However, the fabrication of polymer-based dielectric composites with designed structures faces the challenge of balancing high energy density (Ue) and low energy loss induced by electric field distortion at the interfaces. Here, BN nanoparticles coated with a thin layer of aminobenzoic acid (ABA) voltage stabilizer are introduced into a copolymer of aryletherketone and 2,6-bis(2-benzimidazolyl)pyridine (P(AEK-BBP)). Our results demonstrate that the ABA voltage stabilizer, possessing high electron affinity, significantly improves the dispersion of BN particles within the matrix, mitigates electric field distortion, and creates effective charge traps. This, in turn, effectively suppresses high-temperature-induced Schottky emission and P–F emission, leading to a dramatic decrease in leakage loss. As a result, the optimized composite film, filled with 0.3 vol% m-ABA-BN particles, exhibites a Ue of 10.1 J cm−3 and a η of 90% at 150 °C and 600 MV m−1, surpassing the majority of previously reported materials. Furthermore, even after undergoing 100 000 cycles at 150 °C and 250 MV m−1, the composite dielectric films demonstrate favorable charge–discharge characteristics. This work offers a novel approach to fabricate polymer-based dielectric materials with high-temperature resistance and high discharging efficiency for long-term high energy storage applications.
Recommended Literature
- [1] Inorganic
- [2] Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging
- [3] Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†
- [4] Back cover
- [5] Back cover
- [6] An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†
- [7] Contents list
- [8] Back matter
- [9] Temperature- and pressure-dependent studies of niccolite-type formate frameworks of [NH3(CH2)4NH3][M2(HCOO)6] (M = Zn, Co, Fe)†
- [10] Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose
Journal Name:Materials Horizons
Research Products
-
CAS no.: 141-14-0
-
CAS no.: 108561-00-8
-
CAS no.: 10403-00-6